Pyridine, 3-[5-[4-[(3-methyl-2-butenyl)oxy]phenyl]-2-oxazolyl]-

• CAS No.: 17190-80-6
• Product Name: Pyridine, 3-[5-[4-[(3-methyl-2-butenyl)oxy]phenyl]-2-oxazolyl]-
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 5-[4-(3-methylbut-2-enoxy)phenyl]-2-pyridin-3-yl-1,3-oxazole
• Standard InChI: InChI=1S/C19H18N2O2/c1-14(2)9-11-22-17-7-5-15(6-8-17)18-13-21-19(23-18)16-4-3-10-20-12-16/h3-10,12-13H,11H2,1-2H3
• Standard InChIKey: CPMFTHYYYPZYOB-UHFFFAOYSA-N
• SMILES: CC(=CCOC1=CC=C(C=C1)C2=CN=C(O2)C3=CN=CC=C3)C
• Canonical SMILES: CC(=CCOC1=CC=C(C=C1)C2=CN=C(O2)C3=CN=CC=C3)C
• Melting Point: 118-119°C
• Physical Description: Solid
• Description: O-Isopentenylhalfordinol belongs to the class of organic compounds known as phenyl-1, 3-oxazoles. These are aromatic heterocyclic compounds containing a 1, 3-oxazole substituted at one or more positions by a phenyl group. O-Isopentenylhalfordinol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, O-isopentenylhalfordinol is primarily located in the membrane (predicted from logP). Outside of the human body, O-isopentenylhalfordinol can be found in fruits. This makes O-isopentenylhalfordinol a potential biomarker for the consumption of this food product.
• Synonyms: 3-[5-[4-[(3-Methyl-2-butenyl)oxy]phenyl]-2-oxazolyl]pyridine
• PubChem Compound: 617263
• Last Modified: Nov 11 2021